Cas no 862129-81-5 (2-(3,6-Dihydro-2H-thiopyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3,6-Dihydro-2H-thiopyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
862129-81-5 structure
Product Name:2-(3,6-Dihydro-2H-thiopyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:862129-81-5
MF:C11H19BO2S
MW:226.143362283707
MDL:MFCD10700154
CID:69060
PubChem ID:46739735
Update Time:2024-10-26

2-(3,6-Dihydro-2H-thiopyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(3,6-Dihydro-2H-thiopyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 3,6-Dihydro-2h-thiopyran-4-ylboronic acid pinacol ester
    • 4,4,5,5-Tetramethyl-2-(3,5-dihydro-2H-thiopyran-4-yl)-1,3,2-dioxaborolane
    • 4,4,5,5-Tetramethyl-2-(3,6-dihydro-2H-thiopyran-4-yl)-1,3,2-dioxaborolane
    • 3,6-Dihydro-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-2H-thiopyran
    • 1,2,3,6-tetrahydro-2H-thiopyran-4-yl-boronic acid pinacol ester
    • 3,6-Dihydro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-thiopyran (ACI)
    • 2-(3,6-Dihydro-2H-thiopyran-4-yl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • EN300-399571
    • Z1509688649
    • 2-(3,6-dihydro-2H-thiopyran-4-yl)-4,4,5,5-tetram ethyl-1,3,2-dioxaborolane
    • MFCD10700154
    • SCHEMBL252498
    • 3,6-Dihydro-2H-thiopyran-4-ylboronic acid pinacol ester, AldrichCPR
    • 2-(3,6-dihydro-2H-thiopyran-4-yl)-4,4,5,5,-tetramethyl-1,3,2-dioxaborolane
    • SB13981
    • (3,6-DIHYDRO-2H-THIOPYRAN-4-YL)BORONIC ACID PINACOL ESTER
    • AKOS016842561
    • J-505752
    • BCP07784
    • 3,6-Dihydro-2H-thiopyran-4-boronic Acid Pinacol Ester
    • QZVRTORVCKGPPY-UHFFFAOYSA-N
    • DS-4855
    • DTXSID90675322
    • SY077815
    • 862129-81-5
    • C11H19BO2S
    • CS-W019854
    • MDL： MFCD10700154
    • Inchi： 1S/C11H19BO2S/c1-10(2)11(3,4)14-12(13-10)9-5-7-15-8-6-9/h5H,6-8H2,1-4H3
    • InChI Key： QZVRTORVCKGPPY-UHFFFAOYSA-N
    • SMILES： O1C(C)(C)C(C)(C)OB1C1CCSCC=1

Computed Properties

  • Exact Mass: 226.12000
  • Monoisotopic Mass: 226.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2

Experimental Properties

  • Density: 1.02
  • Boiling Point: 281.1°C at 760 mmHg
  • Flash Point: 123.8°C
  • Refractive Index: 1.484
  • PSA: 43.76000
  • LogP: 2.68110

2-(3,6-Dihydro-2H-thiopyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

2-(3,6-Dihydro-2H-thiopyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(3,6-Dihydro-2H-thiopyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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2-(3,6-Dihydro-2H-thiopyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Production Method

Production Method 1

1072-72-6 1072-72-6
37595-74-7 37595-74-7
862129-81-5 862129-81-5
Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  2 h, -78 °C
1.2 12 h, -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  2 h, 80 °C
Reference
Synthesis of Functionalized [3], [4], [5] and [6]Dendralenes through Palladium-Catalyzed Cross-Couplings of Substituted Allenoates
Lippincott, Daniel J.; et al, Angewandte Chemie, 2017, 56(3), 847-850

Production Method 2

181180-42-7 181180-42-7
73183-34-3 73183-34-3
862129-81-5 862129-81-5
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  2 h, 80 °C
Reference
Synthesis of Functionalized [3], [4], [5] and [6]Dendralenes through Palladium-Catalyzed Cross-Couplings of Substituted Allenoates
Lippincott, Daniel J.; et al, Angewandte Chemie, 2017, 56(3), 847-850

Production Method 3

1072-72-6 1072-72-6
37595-74-7 37595-74-7
862129-81-5 862129-81-5
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran
2.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium
Reference
Structure-activity relationships of SERMs optimized for uterine antagonism and ovarian safety
Richardson, Timothy I.; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(13), 3544-3549

2-(3,6-Dihydro-2H-thiopyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Raw materials

2-(3,6-Dihydro-2H-thiopyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Preparation Products

2-(3,6-Dihydro-2H-thiopyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature

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